Cas no 280118-23-2 (BMS-740808)

• Product Name: BMS-740808
• CAS No: 280118-23-2
• MF: C₃₁H₂₇F₃N₆O₃
• MW: 588.579696893692
• CID: 834024
• PubChem ID: 6914623
• Update Time: 2025-10-30

BMS-740808 Chemical and Physical Properties

Names and Identifiers

• BMS-740808
• 1-(3-amino-1,2-benzoxazol-5-yl)-6-[4-[2-[[(3R)-3-hydroxypyrrolidin-1-yl]methyl]phenyl]phenyl]-3-(trifluoromethyl)-4,5-dihydropyrazolo[3,4-c]pyridin-7-one
• 1-(3-Amino-1,2-benz[d]isoxazol-5-yl)-3-trifluoromethyl-6-[4-[2-[[(3R)-3-hydroxy-1-pyrrolidinyl]methyl]phenyl]phenyl]-1,4,5,6-tetrahydro-7H-pyrazolo[3,4-c]pyridin-7-one
• 5QC
• J-503094
• 280118-23-2
• 1-(3-Aminobenzisoxazol-5'-yl)-3-trifluoromethyl-6-(2'-(3-hydroxy-N-pyrrolidinyl)methyl-(1,1')-biphen-4-yl)-1,4,5,6-tetrahydropyrazolo-(3,4-c)-pyridin-7-one
• (R)-1-(3-Aminobenzo[d]isoxazol-5-yl)-6-(2'-((3-hydroxypyrrolidin-1-yl)methyl)-[1,1'-biphenyl]-4-yl)-3-(trifluoromethyl)-1,4,5,6-tetrahydro-7H-pyrazolo[3,4-c]pyridin-7-one
• HY-10756
• BMS740808
• BDBM12693
• BCP9000430
• CS-0002798
• BMS 740808
• LDD74E663F
• 7H-Pyrazolo(3,4-c)pyridin-7-one, 1-(3-amino-1,2-benzisoxazol-5-yl)-1,4,5,6-tetrahydro-6-(2'-(((3R)-3-hydroxy-1-pyrrolidinyl)methyl)(1,1'-biphenyl)-4-yl)-3-(trifluoromethyl)-
• AKOS040750833
• 1-(3-AMINO-1,2-BENZISOXAZOL-5-YL)-6-(2'-{[(3R)-3-HYDROXYPYRROLIDIN-1-YL]METHYL}BIPHENYL-4-YL)-3-(TRIFLUOROMETHYL)-1,4,5,6-TETRAHYDRO-7H-PYRAZOLO[3,4-C]PYRIDIN-7-ONE
• SCHEMBL8360280
• BCP0726000241
• DTXSID40182293
• 2fzz
• UNII-LDD74E663F
• CHEMBL378093
• BCPP000326
• Q27282933
• 1-(3-Amino-1,2-benz[d]isoxazol-5-yl)-3-trifluoromethyl-6-[4-[2-[[(3R)-3-hydroxy-1-pyrrolidinyl]methyl]phenyl]phenyl]-1,4,5,6-tetrahy dro-7H-pyrazolo[3,4-c]pyridin-7-one
• BCP23400
• 1-(3-amino-1,2-benzoxazol-5-yl)-6-[4-(2-{[(3R)-3-hydroxypyrrolidin-1-yl]methyl}phenyl)phenyl]-3-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-7-one
• DFRIQJHMGZBFOM-JOCHJYFZSA-N
• 1-(3-AMINO-1,2-BENZ(D)ISOXAZOL-5-YL)-3-TRIFLUOROMETHYL-6-(4-(2-(((3R)-3-HYDROXY-1-PYRROLIDINYL)METHYL)PHENYL)PHENYL)-1,4,5,6-TETRAHYDRO-7H-PYRAZOLO(3,4-C)PYRIDIN-7-ONE

• Inchi： 1S/C31H27F3N6O3/c32-31(33,34)28-24-12-14-39(30(42)27(24)40(36-28)21-9-10-26-25(15-21)29(35)37-43-26)20-7-5-18(6-8-20)23-4-2-1-3-19(23)16-38-13-11-22(41)17-38/h1-10,15,22,41H,11-14,16-17H2,(H2,35,37)/t22-/m1/s1
• InChI Key： DFRIQJHMGZBFOM-JOCHJYFZSA-N
• SMILES： FC(C1C2=C(C(N(C3C=CC(=CC=3)C3=CC=CC=C3CN3CC[C@H](C3)O)CC2)=O)N(C2C=CC3=C(C(N)=NO3)C=2)N=1)(F)F

Computed Properties

• Exact Mass: 588.20967323g/mol
• Monoisotopic Mass: 588.20967323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 998
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.52

Additional information on BMS-740808

Comprehensive Overview of BMS-740808 (CAS No. 280118-23-2): Mechanism, Applications, and Research Insights

BMS-740808 (CAS No. 280118-23-2) is a small-molecule compound that has garnered significant attention in pharmaceutical research due to its potential therapeutic applications. This compound, developed by Bristol-Myers Squibb (BMS), is part of a broader class of kinase inhibitors designed to target specific signaling pathways implicated in various diseases. The BMS-740808 structure features a unique pharmacophore that enables selective binding to its molecular targets, making it a promising candidate for further investigation.

In recent years, the search for novel kinase inhibitors like BMS-740808 has surged, driven by the growing demand for precision medicine. Researchers and clinicians frequently inquire about "BMS-740808 mechanism of action" or "CAS 280118-23-2 clinical trials," reflecting the compound's relevance in oncology and immunology. Studies suggest that BMS-740808 may modulate key cellular processes, such as proliferation and apoptosis, by inhibiting specific kinases involved in disease progression.

The pharmacological profile of BMS-740808 is characterized by its high selectivity and potency. Preclinical data indicate that this compound exhibits favorable pharmacokinetic properties, including oral bioavailability and metabolic stability. These attributes are critical for its potential translation into clinical use. Searches for "BMS-740808 solubility" or "280118-23-2 stability" highlight the technical considerations researchers face during formulation development.

Beyond its biochemical properties, BMS-740808 is often discussed in the context of combination therapies. With the rise of immunotherapy and targeted treatments, queries like "BMS-740808 synergy with checkpoint inhibitors" underscore its integrative potential. Early-stage research suggests that combining BMS-740808 with other agents could enhance efficacy while minimizing resistance mechanisms—a hot topic in contemporary drug discovery.

From a synthetic chemistry perspective, the preparation of BMS-740808 (CAS No. 280118-23-2) involves multi-step organic transformations, emphasizing the importance of scalable and reproducible methods. Keywords such as "BMS-740808 synthesis route" and "280118-23-2 patent status" are frequently searched by chemists and IP professionals, reflecting both scientific and commercial interest.

Despite its promise, challenges remain in the development of BMS-740808. Issues like off-target effects and optimal dosing regimens are actively explored in forums and publications. The compound's trajectory will depend on ongoing studies addressing these questions, as well as regulatory evaluations. As the field advances, BMS-740808 continues to exemplify the intersection of innovation and translational science in modern therapeutics.